Cas no 91658-79-6 (3-(2-Aminophenyl)quinoxalin-2(1H)-one)

• Product Name: 3-(2-Aminophenyl)quinoxalin-2(1H)-one
• CAS No: 91658-79-6
• MF: C₁₄H₁₁N₃O
• MW: 237.256642580032
• MDL: MFCD00598792
• CID: 818195
• PubChem ID: 262953
• Update Time: 2025-04-23

3-(2-Aminophenyl)quinoxalin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-Aminophenyl)quinoxalin-2(1H)-one
• 2(1H)-Quinoxalinone,3-(2-aminophenyl)-
• 3-(2-aminophenyl)quinoxalin-2(1H)-one(SALTDATA: FREE)
• BRD-K68252161-001-05-5
• DTXSID40919607
• SMR000538875
• CS-0269553
• NSC-818011
• NSC97031
• SCHEMBL19448867
• SR-01000203729
• 91658-79-6
• AKOS030239960
• CHEMBL155424
• NSC-97031
• AKOS001013792
• HMS2878K22
• SR-01000203729-1
• 3-(2-aminophenyl)-1H-quinoxalin-2-one
• NSC818011
• 3-(2-AMINOPHENYL)QUINOXALIN-2(1H)-ONE 95%
• 3-(2-Aminophenyl)-2(1H)-quinoxalinone
• Oprea1_131977
• BS-38704
• Z56769703
• 3-(2'-aminophenyl)quinoxalin-2(1h)-one
• MLS001173534
• AB00079681-01
• MFCD00598792
• Cambridge id 5305793

• MDL： MFCD00598792
• Inchi： 1S/C14H11N3O/c15-10-6-2-1-5-9(10)13-14(18)17-12-8-4-3-7-11(12)16-13/h1-8H,15H2,(H,17,18)
• InChI Key： IAPFVKXVLLERHC-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2N)=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 237.09
• Monoisotopic Mass: 237.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• Density: 1.34
• Refractive Index: 1.703

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 3-(2-Aminophenyl)quinoxalin-2(1H)-one

3-(2-Aminophenyl)quinoxalin-2(1H)-one (CAS No. 91658-79-6): A Versatile Heterocyclic Compound with Emerging Applications

3-(2-Aminophenyl)quinoxalin-2(1H)-one (CAS No. 91658-79-6) is a fascinating heterocyclic compound that has garnered significant attention in recent years due to its unique structural features and diverse applications in pharmaceutical research, material science, and organic synthesis. This quinoxaline derivative combines an aminophenyl group with a quinoxalin-2(1H)-one core, creating a molecular scaffold with remarkable electronic and binding properties.

The growing interest in 3-(2-Aminophenyl)quinoxalin-2(1H)-one is evident from the increasing number of scientific publications and patent applications mentioning this compound. Researchers are particularly intrigued by its potential as a pharmacophore in drug discovery, with studies exploring its activity against various biological targets. The compound's CAS number 91658-79-6 has become a frequently searched identifier in chemical databases, reflecting its rising importance in medicinal chemistry.

From a structural perspective, 3-(2-Aminophenyl)quinoxalin-2(1H)-one offers multiple sites for chemical modification, making it an attractive building block for structure-activity relationship (SAR) studies. The presence of both electron-donating (amino group) and electron-withdrawing (quinoxalinone moiety) components within the same molecule creates interesting electronic properties that can be fine-tuned for specific applications. This characteristic has led to its exploration in organic electronics and photovoltaic materials, particularly in the development of novel organic semiconductors.

Recent advances in synthetic methodologies have made 3-(2-Aminophenyl)quinoxalin-2(1H)-one more accessible to researchers. Modern green chemistry approaches have been developed to prepare this compound with higher yields and reduced environmental impact. These synthetic improvements have contributed to the growing commercial availability of CAS 91658-79-6, with several specialty chemical suppliers now offering this compound in research quantities.

The pharmaceutical potential of 3-(2-Aminophenyl)quinoxalin-2(1H)-one is particularly exciting. Preliminary studies suggest that derivatives of this core structure may exhibit activity against various disease targets, including kinase inhibitors and GPCR modulators. The compound's ability to participate in hydrogen bonding and π-π stacking interactions makes it particularly valuable in drug design. Researchers are actively investigating its potential in addressing current medical challenges, such as antimicrobial resistance and neurodegenerative disorders.

In material science, 3-(2-Aminophenyl)quinoxalin-2(1H)-one has shown promise as a precursor for functional materials. Its conjugated system and ability to form stable complexes with metals have led to applications in coordination polymers and luminescent materials. The compound's thermal stability and electronic properties make it suitable for developing advanced materials with potential applications in optoelectronics and sensor technologies.

The analytical characterization of 3-(2-Aminophenyl)quinoxalin-2(1H)-one has been extensively documented, with comprehensive spectroscopic data (including NMR, IR, and mass spectra) available in the literature. This detailed characterization facilitates quality control and ensures the reliable use of CAS 91658-79-6 in research applications. Modern analytical techniques, such as high-resolution mass spectrometry and X-ray crystallography, have provided valuable insights into its molecular structure and properties.

From a commercial perspective, the market for 3-(2-Aminophenyl)quinoxalin-2(1H)-one is expanding as its applications diversify. The compound is currently classified as a research chemical, with primary demand coming from academic institutions and pharmaceutical companies engaged in drug discovery programs. Pricing and availability vary depending on purity requirements and order quantities, with most suppliers offering custom synthesis options for specialized derivatives of this quinoxaline-based compound.

Safety considerations for handling 3-(2-Aminophenyl)quinoxalin-2(1H)-one follow standard laboratory protocols for organic compounds. While comprehensive toxicological data may be limited for this specific compound, researchers typically employ appropriate personal protective equipment when working with CAS 91658-79-6. Proper storage conditions (typically cool and dry environments) are recommended to maintain the compound's stability over extended periods.

The future outlook for 3-(2-Aminophenyl)quinoxalin-2(1H)-one appears promising, with several research directions showing particular potential. These include its application in targeted drug delivery systems, development of metal-organic frameworks (MOFs), and exploration as a photosensitizer in photodynamic therapy. The compound's versatility ensures it will remain an important tool in chemical research and a valuable building block for innovative applications across multiple scientific disciplines.

For researchers seeking additional information about 3-(2-Aminophenyl)quinoxalin-2(1H)-one, numerous scientific databases contain detailed data on this compound. The CAS registry number 91658-79-6 serves as a unique identifier for retrieving precise information across various chemical information systems. Continued research on this heterocyclic compound is expected to uncover new applications and properties, further solidifying its position as a valuable chemical entity in both academic and industrial settings.